![molecular formula C19H22N4 B384485 1-(Butan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 612523-02-1](/img/structure/B384485.png)
1-(Butan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
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Overview
Description
“1-(Butan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile” is a complex organic compound that contains several functional groups and rings. It has a pyrido[1,2-a]benzimidazole core, which is a polycyclic aromatic compound containing a benzimidazole ring fused to a pyridine ring . This core is substituted with a butan-2-ylamino group and a propyl group at the 1 and 3 positions, respectively, and a carbonitrile group at the 4 position.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the fused ring system of the pyrido[1,2-a]benzimidazole core, along with the attached substituents . Techniques like X-ray crystallography could be used to determine the exact structure .
Scientific Research Applications
Synthesis and Pharmacological Activity
- A study focused on the synthesis of new heterocyclic compounds containing benzimidazole derivatives, highlighting their potential antimicrobial activity against various bacterial strains (Bassyouni et al., 2012).
Novel Heterocyclic Compounds
- Research on the first synthesis of a novel pentaheterocyclic ring system incorporating 1-amino-3-arylpyrido[1,2-a]benzimidazole-2,4-dicarbonitrile demonstrates the versatility of these compounds in creating new chemical structures (Elwan, 2004).
Generation of Structurally Diverse Libraries
- A study where 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride was used as a starting material in alkylation and ring closure reactions to generate a diverse library of compounds, including pyrimido[1,2-a]benzimidazole derivatives (Roman, 2013).
Antimicrobial Activities
- Another research investigated the antimicrobial activities of novel derivatives, demonstrating the potential use of these compounds in combating microbial infections (Al‐Azmi & Mahmoud, 2020).
Antitumor Agents
- The synthesis of novel benzimidazole-pyrimidine conjugates was explored for their potential as antitumor agents, highlighting the therapeutic applications of these compounds in cancer treatment (Abdel-Mohsen et al., 2010).
Future Directions
Properties
IUPAC Name |
1-(butan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4/c1-4-8-14-11-18(21-13(3)5-2)23-17-10-7-6-9-16(17)22-19(23)15(14)12-20/h6-7,9-11,13,21H,4-5,8H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTNCGHTYVKUQEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NC(C)CC)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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